[1-[(2,3-Dimethoxyphenyl)methyl]piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone;oxalic acid

• IUPAC Name: [1-[(2,3-dimethoxyphenyl)methyl]piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C27H37N3O3.C2H2O4/c1-20-7-5-9-24(21(20)2)29-15-17-30(18-16-29)27(31)22-11-13-28(14-12-22)19-23-8-6-10-25(32-3)26(23)33-4;3-1(4)2(5)6/h5-10,22H,11-19H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: ZMHKRKGYXWUXGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3CCN(CC3)CC4=C(C(=CC=C4)OC)OC)C.C(=O)(C(=O)O)O
• Molecular Formula: C29H39N3O7
• Molecular Weight: 541.6 g/mol

Description

[1-[(2,3-Dimethoxyphenyl)methyl]piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone;oxalic acid: is a complex organic compound that belongs to the class of piperidine and piperazine derivatives. These compounds are known for their diverse applications in medicinal chemistry, particularly in the development of pharmaceuticals. The presence of both piperidine and piperazine rings in the structure suggests potential biological activity, making it a compound of interest for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-[(2,3-Dimethoxyphenyl)methyl]piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone typically involves multi-step organic reactions. The process begins with the preparation of the piperidine and piperazine intermediates, followed by their coupling through a series of reactions. Common synthetic routes include:

Nucleophilic Substitution: The piperidine ring can be synthesized through nucleophilic substitution reactions involving appropriate starting materials.

Reductive Amination: The piperazine ring can be formed via reductive amination, where an amine reacts with a carbonyl compound in the presence of a reducing agent.

Coupling Reaction: The final step involves coupling the piperidine and piperazine intermediates using reagents such as oxalyl chloride to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The aromatic rings can participate in electrophilic aromatic substitution reactions, introducing various substituents onto the phenyl rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution Reagents: Halogens (Cl2, Br2), nitrating agents (HNO3)

Major Products

Oxidation Products: Aldehydes, carboxylic acids

Reduction Products: Alcohols

Substitution Products: Halogenated or nitrated derivatives

Scientific Research Applications

Chemistry

In chemistry, this compound serves as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in organic synthesis.

Biology

Biologically, the compound may exhibit activity against certain enzymes or receptors, making it a candidate for drug development. Its interactions with biological macromolecules can be studied to understand its potential therapeutic effects.

Medicine

In medicine, derivatives of this compound could be explored for their pharmacological properties

Industry

Industrially, the compound can be used in the development of new materials or as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of [1-[(2,3-Dimethoxyphenyl)methyl]piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can be elucidated through biochemical assays and molecular docking studies.

Comparison with Similar Compounds

Similar Compounds

• [1-(2,3-Dimethoxyphenyl)piperidin-4-yl]methanone
• [4-(2,3-Dimethylphenyl)piperazin-1-yl]methanone
• [1-(2,3-Dimethoxyphenyl)piperazin-4-yl]methanone

Uniqueness

The uniqueness of [1-[(2,3-Dimethoxyphenyl)methyl]piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone lies in its dual piperidine and piperazine structure, which may confer distinct biological activities compared to its analogs. The presence of methoxy and dimethyl groups further enhances its chemical diversity, potentially leading to unique interactions with biological targets.